molecular formula C12H15NO5 B8743588 3,5-Bis-ethoxycarbonyl-6-methyl-2-pyridone

3,5-Bis-ethoxycarbonyl-6-methyl-2-pyridone

Cat. No. B8743588
M. Wt: 253.25 g/mol
InChI Key: FXDLBWVSYYXICK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-Bis-ethoxycarbonyl-6-methyl-2-pyridone is a useful research compound. Its molecular formula is C12H15NO5 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3,5-Bis-ethoxycarbonyl-6-methyl-2-pyridone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3,5-Bis-ethoxycarbonyl-6-methyl-2-pyridone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3,5-Bis-ethoxycarbonyl-6-methyl-2-pyridone

Molecular Formula

C12H15NO5

Molecular Weight

253.25 g/mol

IUPAC Name

diethyl 2-methyl-6-oxo-1H-pyridine-3,5-dicarboxylate

InChI

InChI=1S/C12H15NO5/c1-4-17-11(15)8-6-9(12(16)18-5-2)10(14)13-7(8)3/h6H,4-5H2,1-3H3,(H,13,14)

InChI Key

FXDLBWVSYYXICK-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC(=C(NC1=O)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethylcyanoacetate (2.26 g, 0.02 mol) was added to a NaOEt solution (prepared from 0.46 g of sodium metal in 50 ml EtOH), followed by compound 1 (3.72 g, 0.02 mol). The solution was refluxed for 12 hours. Shiny, light-yellow crystals precipitated out after 18 hours of standing at room temperature. After decolorizing with Nuchar activated carbon, white crystals of 3,5-bis-ethoxycarbonyl-6-methyl-2-pyridone were obtained: 1.45 g, 29% yield; mp=195°-197° C.; NMR (DMSO-d6) δ 1.1-1.5 (t, 6H), 2.6 (s, 3H), 4.1-4.5 (q, 4H), 8.6 (s, 1H), 12.6 (NH); IR (KBr) 1660 cm-1 (C=O of pyridone), 1700 cm-1 and 1720 cm-1 (C=O of ester).
Quantity
2.26 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Name
compound 1
Quantity
3.72 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

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